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Compound of Interest

Compound Name: Gluconic acid, phenylhydrazide

CAS No.: 6294-74-2

Cat. No.: B11957060

Get Quote

Executive Safety Assessment
Gluconic acid, phenylhydrazide (CAS: 24758-68-7) is a derivative of phenylhydrazine.[1]

While the gluconic acid moiety is benign, the phenylhydrazine moiety dictates the safety profile.

This compound must be handled as a high-toxicity carcinogen and a potential skin sensitizer.[1]

[2]

Operational Criticality:

Primary Hazard: Metabolic conversion to phenyl radicals and nitrogen, causing hemolytic

anemia and DNA alkylation [1, 2].[1][3]

Disposal Class: Hazardous Organic Waste (Toxic).[1]

Prohibited Actions: Never dispose of down the drain. Never mix with oxidizing agents (risk of

exothermic reaction and toxic gas evolution).[1]

Hazard Identification & Regulatory Classification
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Before disposal, waste must be characterized to ensure compliance with RCRA (Resource

Conservation and Recovery Act) and local regulations.[1]

GHS Hazard Classification Table
Hazard Category Classification Signal Word Hazard Statement

Acute Toxicity
Category 3

(Oral/Dermal/Inhal)
DANGER

Toxic if swallowed, in

contact with skin, or

inhaled.[4]

Carcinogenicity Category 1B / 2 DANGER
May cause cancer.[1]

[3][4][5][6]

Skin Sensitization Category 1 WARNING
May cause an allergic

skin reaction.[1][4][5]

Target Organ STOT-RE Category 1 DANGER

Causes damage to

organs (blood, liver,

kidneys) through

prolonged exposure.

[1][4][6]

RCRA Waste Characterization Logic
While Phenylhydrazine (parent compound) is a P-listed waste (P068), derivatives like Gluconic
acid, phenylhydrazide are generally not P-listed by name unless they are the sole active

ingredient in a discarded commercial product or exhibit specific characteristics.[1] However,

due to its toxicity profile, it must be managed as Hazardous Waste.[1][3]

Decision Logic:

Is it P-listed? No (strictly speaking, by CAS).[1]

Is it Characteristic? Yes (Toxicity).

Designation: Manage as Toxic Waste, Organic, N.O.S. (Not Otherwise Specified).

Waste Stream Management Workflow
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The following diagram outlines the decision process for segregating and processing this

specific waste stream.
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Caption: Operational workflow for segregating and packaging Gluconic acid,
phenylhydrazide waste.

Step-by-Step Disposal Protocols
A. Solid Waste (Powder & PPE)
Scope: Pure compound, contaminated gloves, weighing boats, paper towels.[1]

Containment:

Place waste immediately into a clear polyethylene bag (minimum 2 mil thickness).[1]

Double-bag the waste to prevent rupture and release of toxic dust.

Seal with tape or a zip-tie.[1] Do not staple (creates puncture points).[1]

Secondary Container:

Place the sealed bag into a rigid Hazardous Waste Drum (fiber or poly drum) designated

for "Toxic Solids".

Labeling:

Affix a hazardous waste label.[1][2]

Mandatory Text: "Hazardous Waste - Toxic Solid - Gluconic acid, phenylhydrazide."[1]

B. Liquid Waste (Solutions)
Scope: Reaction mixtures, mother liquors, rinsate.[1]

Compatibility Check:

Ensure the collection carboy does not contain oxidizing acids (Nitric, Perchloric) or strong

oxidizers (Permanganates).[1] Reason: Hydrazine derivatives are reducing agents; mixing

with oxidizers can cause fire or explosion [3].

Collection:
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Use HDPE (High-Density Polyethylene) or Amber Glass containers.[1]

Fill to only 90% capacity to allow for thermal expansion.[1]

pH Adjustment (If necessary):

If the solution is highly acidic or basic, neutralize to pH 5–9 only if standard operating

procedures allow.[1] Otherwise, segregate as "Acidic Toxic" or "Basic Toxic".

Labeling:

List all solvents (e.g., "Methanol 90%, Gluconic acid phenylhydrazide 10%").

C. Empty Containers
Triple Rinse Rule: Empty reagent bottles must be triple-rinsed with a solvent capable of

dissolving the residue (e.g., methanol or ethanol), followed by water.

Rinsate Disposal: Collect all three rinses as Hazardous Liquid Waste (see Section B).[1] Do

not pour rinsate down the drain.[1][5]

Defacing: Deface the original label and mark as "Empty" before disposing of the glass/plastic

bottle in standard lab glass trash (if permitted) or recycling.

Spill Response & Decontamination
Trigger: Accidental release of powder or liquid > 100 mg/mL.[1]

Evacuate & PPE:

Evacuate the immediate area.[1][2][3][5][6][7]

Don double nitrile gloves, safety goggles, lab coat, and a P100 respirator (if powder is

aerosolized).[1]

Containment:

Powder: Cover with wet paper towels (to prevent dust) or use a HEPA-filtered vacuum

designated for hazardous chemicals.[1]
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Liquid: Cover with an inert absorbent (Vermiculite, Sand, or Commercial Spill Pads).[1] Do

not use paper towels alone for large liquid spills.

Decontamination:

Clean the surface with a soap/water solution.[1][4][5][6]

Verification: A final wipe test is recommended to ensure no residue remains, as the

compound is a skin sensitizer [4].[1]

Disposal:

Place all absorbent materials and contaminated PPE into a hazardous waste bag (Solid

Waste Protocol).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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